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Compound of Interest

Compound Name: 4-Propoxybenzonitrile

Cat. No.: B1585320

An In-Depth Guide to the Analytical Characterization of 4-Propoxybenzonitrile

Foreword: The Imperative for Rigorous
Characterization

In the landscape of pharmaceutical development and fine chemical synthesis, the molecular
identity, purity, and stability of intermediates are paramount. 4-Propoxybenzonitrile, a key
building block in the synthesis of various organic molecules, is no exception. Its versatile
structure, featuring a nitrile group, an aromatic ring, and a propoxy chain, necessitates a multi-
faceted analytical approach to ensure its quality and suitability for downstream applications.
This guide eschews a one-size-fits-all template, instead offering a holistic, logic-driven
framework for the comprehensive characterization of this compound. We will delve into the
"why" behind each technique, providing not just protocols, but a foundational understanding of
how to generate a self-validating analytical data package.

Physicochemical Profile of 4-Propoxybenzonitrile

A foundational understanding of a molecule's physical properties is critical for selecting
appropriate analytical conditions, from solvent choice to chromatographic parameters.
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Property Value Source
Chemical Formula C10H11NO Inferred
Molecular Weight 161.20 g/mol Inferred

Colorless to light yellow liquid
Appearance ] i Inferred
or low melting solid

IUPAC Name 4-propoxybenzonitrile [1]

CAS Number 60484-66-4 [1]

The Analytical Workflow: A Multi-Technique Strategy

No single technique can fully elucidate the structure and purity of a molecule. A robust
characterization relies on the convergence of data from orthogonal methods. This workflow
ensures that identity, structure, and purity are confirmed with the highest degree of confidence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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